Cas no 56563-37-2 (2-Butynyl p-toluenesulfonate)

2-Butynyl p-toluenesulfonate is a versatile organic sulfonate ester commonly employed in synthetic chemistry as an alkylating or tosylating agent. Its key advantages include high reactivity in nucleophilic substitution reactions, making it useful for introducing the 2-butynyl group into target molecules. The compound's stability under controlled conditions allows for precise handling in multi-step syntheses. Additionally, its well-defined structure ensures consistent performance in applications such as the preparation of alkynes or as an intermediate in pharmaceutical and agrochemical research. The electron-withdrawing tosylate group enhances its leaving group ability, facilitating efficient transformations in complex organic frameworks.

2-Butynyl p-toluenesulfonate structure

Product Name:2-Butynyl p-toluenesulfonate

CAS No:56563-37-2

MF:C₁₁H₁₂O₃S

MW:224.276182174683

MDL:MFCD00078395

CID:56980

PubChem ID:329761647

Update Time:2025-05-21

2-Butynyl p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

- 2-Butynyl p-toluenesulfonate
- 2-Butynyl p-toluenesulphonate
- But-2-yn-1-yl 4-methylbenzenesulfonate
- but-2-ynyl 4-methylbenzenesulfonate
- 2-Butynyl 4-methylbenzenesulfonate
- A831099
- 56563-37-2
- 2-Butynyl4-toluenesulfonate
- CS-0453651
- AKOS015891042
- E78900
- 2-Butynyl 4-toluenesulfonate
- AS-81525
- 4-methylbenzenesulfonic acid but-2-ynyl ester
- 10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N
- J-802075
- FT-0611645
- doi:10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N.1
- DTXSID10427047
- MFCD00078395
- 2-Butynyl p-toluenesulfonate, 96%
- SCHEMBL4801283
- p-toluenesulphonic acid-2-butinyl ester
- EN300-7394480
- B4995
- but-2-yn-1-yl 4-methylbenzene-1-sulfonate
- DB-020757
- MDL： MFCD00078395
- Inchi： 1S/C11H12O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,9H2,1-2H3
- InChI Key： HGZKJNHJABSJTC-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC
- BRN： 3300477

Computed Properties

Exact Mass: 224.05100
Monoisotopic Mass: 224.05071541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2

Experimental Properties

Color/Form: solid
Density: 1,012 g/cm3
Melting Point: 47-51 °C
Boiling Point: 355.2 °C at 760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.538
Water Partition Coefficient: Insoluble
PSA: 51.75000
LogP: 2.80440
Solubility: Insoluble

2-Butynyl p-toluenesulfonate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39-S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R22; R36/37/38
Storage Condition：Cold storage (+4 ° C)

2-Butynyl p-toluenesulfonate Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B918095-1g	2-Butynyl p-Toluenesulfonate	56563-37-2	≥98%(GC)	1g	￥1,816.20	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4995-1G	2-Butynyl p-Toluenesulfonate	56563-37-2	98.0%()	1G	￥1290.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4995-5G	2-Butynyl p-Toluenesulfonate	56563-37-2	98.0%()	5G	￥5690.0	2022-07-28
abcr	AB105439-10 g	2-Butynyl p-toluenesulfonate, 98%; .	56563-37-2	98%	10g	€127.30	2023-01-31
abcr	AB105439-50 g	2-Butynyl p-toluenesulfonate, 98%; .	56563-37-2	98%	50g	€476.60	2023-01-31
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